1-{3-[4-(3,5-Difluorophenoxy)phenoxy]propyl}-1H-pyrazole

• CAS No.: 131020-71-8
• Molecular Formula: C18H16F2N2O2
• Molecular Weight: 330.3 g/mol
• IUPAC Name: 1-[3-[4-(3,5-difluorophenoxy)phenoxy]propyl]pyrazole
• InChI: InChI=1S/C18H16F2N2O2/c19-14-11-15(20)13-18(12-14)24-17-5-3-16(4-6-17)23-10-2-9-22-8-1-7-21-22/h1,3-8,11-13H,2,9-10H2
• InChI Key: ZJSGCZIIDLSWJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)CCCOC2=CC=C(C=C2)OC3=CC(=CC(=C3)F)F

Description

1-{3-[4-(3,5-Difluorophenoxy)phenoxy]propyl}-1H-pyrazole is a useful research compound. Its molecular formula is C18H16F2N2O2 and its molecular weight is 330.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of anhydrous N,N-dimethylformamide (30 ml) and sodium hydride (60% oil suspension; 0.70 g), pyrazole (1.19 g) was added, and the resultant mixture was stirred for 30 minutes. A solution of 3-[4-(3,5-difluorophenoxy)phenoxy]propyl bromide (5.00 g) in anhydrous N,N-dimethylformamide (20 ml) was dropwise added thereto, followed by stirring at room temperature for 5 hours. The reaction mixture was diluted with ethyl acetate (200 ml), washed with a saturated aqueous ammonium chloride solution two times, dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The oily substance thus obtained was subjected to column chromatography to give 4.20 g of 1-{3-[4-(3,5-difluorophenoxy)phenoxy]propyl}pyrazole as a colorless oil. nD23.5 1.5746.